Cas no 241489-69-0 (1-Benzyl-5-phenyl-1h-indole-2-carboxylic acid)

1-Benzyl-5-phenyl-1h-indole-2-carboxylic acid structure
241489-69-0 structure
Product Name:1-Benzyl-5-phenyl-1h-indole-2-carboxylic acid
CAS No:241489-69-0
MF:C22H17NO2
MW:327.375885725021
CID:2837314
PubChem ID:22988229
Update Time:2025-04-21

1-Benzyl-5-phenyl-1h-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID20629358
    • SCHEMBL7245116
    • 1-benzyl-5-phenyl-1h-indole-2-carboxylic acid
    • 241489-69-0
    • 1-Benzyl-5-phenyl-1h-indole-2-carboxylic acid
    • Inchi: 1S/C22H17NO2/c24-22(25)21-14-19-13-18(17-9-5-2-6-10-17)11-12-20(19)23(21)15-16-7-3-1-4-8-16/h1-14H,15H2,(H,24,25)
    • InChI Key: DANPCKAHXFNYDT-UHFFFAOYSA-N
    • SMILES: OC(C1=CC2C=C(C3C=CC=CC=3)C=CC=2N1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 327.125928785Da
  • Monoisotopic Mass: 327.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 42.2Ų
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